2-Methyl-1,2,6-thiadiazinane 1,1-dioxide
Overview
Description
2-Methyl-1,2,6-thiadiazinane 1,1-dioxide, also known as this compound, is a useful research compound. Its molecular formula is C4H10N2O2S and its molecular weight is 150.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : The compound has been synthesized through various chemical reactions, including the SuFEx type reaction and reactions involving sulfamides and diketene. These methods are significant for producing derivatives of 2-Methyl-1,2,6-thiadiazinane 1,1-dioxide for various applications (Khumalo et al., 2018); (Díez et al., 1973).
Rotational Isomerism Studies : Research has explored the rotational isomerism in certain derivatives of this compound, providing insights into their molecular behavior and potential applications in medicinal chemistry (Goya, Martínez, & Jimeno, 1990).
Chemical Reactivity and Functionalization : Studies have focused on the reactivity of this compound derivatives, examining regioselective N-alkylation and other chemical transformations. These findings are crucial for understanding how to manipulate this compound for specific scientific and medicinal purposes (Goya, Martínez, Ochoa, & Stud, 1981).
Potential Medical Applications
Alzheimer's Disease Treatment : A derivative of this compound, Verubecestat, has been investigated as a β-site amyloid precursor protein cleaving enzyme 1 inhibitor for treating Alzheimer's disease. This highlights the potential of derivatives in developing treatments for neurodegenerative diseases (Scott et al., 2016).
Antibacterial Activity : Some derivatives have exhibited significant antibacterial activities, suggesting their potential in developing new antibacterial agents (Kim et al., 2007).
Bronchodilator Agents : Certain derivatives have been evaluated as bronchodilator agents, indicating their possible use in treating respiratory conditions (Campillo et al., 2000).
Mechanism of Action
Pharmacokinetics
Some physicochemical properties have been predicted .
Action Environment
Its physicochemical properties such as melting point (8360° C), boiling point (~2416° C at 760 mmHg), and density (~13 g/cm^3) have been predicted . These properties can be influenced by environmental conditions and can affect the compound’s stability and efficacy.
Properties
IUPAC Name |
2-methyl-1,2,6-thiadiazinane 1,1-dioxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2O2S/c1-6-4-2-3-5-9(6,7)8/h5H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXAHKRQLBBUNGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCNS1(=O)=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10435223 | |
Record name | 2-Methyl-1lambda~6~,2,6-thiadiazinane-1,1-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10435223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
137830-77-4 | |
Record name | 2-Methyl-1lambda~6~,2,6-thiadiazinane-1,1-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10435223 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1lambda6,2,6-thiadiazinane-1,1-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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